7-Methoxy-1,2-dimethyl-1H,2H,3H,4H,9H-pyrido[3,4-B]indole

• CAS: 837-75-2
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• SMILES: CC1C2=C(CCN1C)C3=C(N2)C=C(C=C3)OC
• InChI: InChI=1S/C14H18N2O/c1-9-14-12(6-7-16(9)2)11-5-4-10(17-3)8-13(11)15-14/h4-5,8-9,15H,6-7H2,1-3H3
• InChIKey: XESCOJFEJCDSFL-UHFFFAOYSA-N

7-Methoxy-1,2-dimethyl-tetrahydro-β-carboline: N-Methyl Pharmacophore Profile

7-Methoxy-1,2-dimethyl-1H,2H,3H,4H,9H-pyrido[3,4-B]indole (CAS 837-75-2) is a fully saturated tetrahydro-β-carboline alkaloid distinguished from the broader β-carboline class by its 1,2-dimethyl substitution pattern [1]. As a semisynthetic derivative of harmine, it features a completely reduced C-ring and an additional N(2)-methyl group that fundamentally alters its electronic distribution, basicity, and conformational flexibility compared to aromatic analogs like 2-methylharmine (CAS 6519-18-2) [2]. This compound belongs to a privileged scaffold family with documented interactions at monoamine oxidase enzymes, serotonin receptors, and mitochondrial respiration complexes, though the specific N(2)-methyl tetrahydro configuration confers a unique pharmacological fingerprint distinct from both natural tetrahydroharmine and fully aromatic β-carbolines [3].

1

Privileged N-methyl tetrahydro-β-carboline scaffold for reversible enzyme probe studies

Monoamine oxidase and serotonin receptor pathway research fit

2

Saturated C-ring with reduced mitochondrial complex I inhibition risk vs. aromatic analogs

Supports cleaner delineation of MAO-mediated pharmacology

3

1,2-Dimethyl chiral pharmacophore for 5-HT2 subtype selectivity profiling

Enables enantiomer-specific SAR exploration when (S)-enantiomer is specified

• [1] PubChem Compound Summary for CID 989044, 7-Methoxy-1,2-dimethyl-2,3,4,9-tetrahydro-1H-β-carboline. View Source
• [2] Kim, H., Sablin, S. O., & Ramsay, R. R. (1997). Inhibition of monoamine oxidase A by β-carboline derivatives. Archives of Biochemistry and Biophysics, 337(1), 137–142. View Source
• [3] Albores, R., et al. Mitochondrial respiratory inhibition by N-methylated beta-carboline derivatives structurally resembling N-methyl-4-phenylpyridine. (Referenced via scite.ai and PubMed). View Source

Why Tetrahydro-β-Carboline Scaffolds Require Precise Substitution

The tetrahydro-β-carboline family exhibits steep structure-activity relationships (SAR) where minor substituent changes produce divergent target engagement profiles. For instance, the presence or absence of N(2)-methylation converts MAO-A competitive inhibitors into non-competitive inhibitors [1]. Within the mitochondrial respiratory inhibition series, 2-methylharmine (the aromatic, planar analog) demonstrates potency comparable to MPP+, while its tetrahydro counterparts show markedly different potency trends depending on ring saturation and C-7 oxygenation [2]. Consequently, substituting CAS 837-75-2 with either harmine (Ki = 5 nM at MAO-A) or tetrahydroharmine (7-methoxy-1-methyl, without N(2)-methyl) introduces unquantified shifts in selectivity, membrane permeability, and metabolic stability that undermine experimental reproducibility [3].

Target

CAS 837-75-2: N(2)-methyl, fully saturated tetrahydro scaffold

Substitute Risk

Harmine: aromatic, competitive MAO-A inhibitor (Ki = 5 nM) with different mechanism class

MAO-A inhibition kinetics may shift from competitive to non-competitive; selectivity profile differs.

Target

CAS 837-75-2: higher Fsp3, pH-dependent protonation, no permanent positive charge

Substitute Risk

2-Methylharmine: planar aromatic, mitochondrial toxicity comparable to MPP+

Mitochondrial respiratory inhibition profile may differ by over one order of magnitude.

Target

CAS 837-75-2: 1,2-dimethyl substitution pattern, chiral center at C-1

Substitute Risk

Tetrahydroharmine: 1-methyl only, no N(2)-methyl, different 5-HT2 pharmacophore bulk

5-HT2 subtype binding selectivity may not transfer; steric contribution of N(2)-methyl is unquantified.

• [1] Kim, H., Sablin, S. O., & Ramsay, R. R. (1997). Inhibition of monoamine oxidase A by β-carboline derivatives. Archives of Biochemistry and Biophysics, 337(1), 137–142. View Source
• [2] Albores, R., et al. Mitochondrial respiratory inhibition by N-methylated beta-carboline derivatives structurally resembling N-methyl-4-phenylpyridine. (Referenced via scite.ai and PubMed). View Source
• [3] Grella, B., Teitler, M., Smith, C., Herrick-Davis, K., & Glennon, R. A. (2003). Binding of beta-carbolines at 5-HT(2) serotonin receptors. Bioorganic & Medicinal Chemistry Letters, 13(24), 4421–4425. View Source

Quantitative Differentiation Evidence

MAO-A Inhibition Mechanism: Competitive vs. Non-Competitive Shift

While direct Ki data for CAS 837-75-2 at MAO-A has not been reported in curated databases, its closest aromatic congener 2-methylharmine (7-methoxy-1,2-dimethyl-2H-pyrido[3,4-b]indole) inhibits purified human MAO-A with a Ki of 69 nM via a non-competitive mechanism, whereas harmine (Ki = 5 nM) acts competitively [1]. The fully saturated tetrahydro scaffold of CAS 837-75-2 is predicted to shift inhibition kinetics further toward competitive behavior based on the SAR trend observed for tetrahydroharmine and related N-methylated tetrahydro-β-carbolines, which display reversible, competitive MAO-A inhibition in rat brain mitochondrial preparations [2]. This mechanistic distinction is critical for in vivo pharmacology where competitive inhibitors are substrate-dependent and less prone to irreversible enzyme inactivation.

MAO-A Inhibition Mechanism

Class-level inference

Predicted competitive mechanism vs. 2-methylharmine (Ki 69 nM, non-competitive)

Supports reversible, substrate-dependent MAO-A modulation studies

No direct Ki reported for CAS 837-75-2; SAR trend inferred from tetrahydroharmine analogs

Evidence Dimension	MAO-A inhibition mechanism and potency
Target Compound Data	CAS 837-75-2: No direct Ki reported; predicted competitive mechanism based on tetrahydro scaffold SAR
Comparator Or Baseline	2-Methylharmine (aromatic analog): Ki = 69 nM, non-competitive; Harmine: Ki = 5 nM, competitive
Quantified Difference	Mechanism switch (competitive vs. non-competitive); potency predicted intermediate between harmine (Ki = 5 nM) and 2-methylharmine (Ki = 69 nM)
Conditions	Purified human MAO-A, kynuramine substrate (Kim et al., 1997); rat brain mitochondrial MAO-A, [14C]5-HT substrate (BindingDB ChEMBL_194695)

Why This Matters

The predicted competitive mechanism of CAS 837-75-2 offers reversible, substrate-dependent MAO-A modulation, reducing the risk of irreversible enzyme inactivation compared to non-competitive aromatic analogs — a critical selection factor for neuroscience research requiring washable inhibitor effects.

• [1] Kim, H., Sablin, S. O., & Ramsay, R. R. (1997). Inhibition of monoamine oxidase A by β-carboline derivatives. Archives of Biochemistry and Biophysics, 337(1), 137–142. View Source
• [2] BindingDB Assay ChEMBL_194695 (CHEMBL802689): In vitro MAO inhibition using [14C]5-HT as substrate in rat brain mitochondrial preparation. View Source

Mitochondrial Respiratory Toxicity: Reduced Risk vs. Aromatic Analogs

Aromatic 2-methylharmine inhibits NAD+-linked respiration in rat liver mitochondria with potency equal to the dopaminergic neurotoxin MPP+ (IC50 comparable to MPP+ in the low micromolar range), a property linked to its planar, permanently charged pyridinium-like structure [1]. In contrast, the tetrahydro scaffold of CAS 837-75-2 abolishes the permanent positive charge on the pyridine nitrogen, converting it to a tertiary amine with pH-dependent protonation. This structural difference is expected to reduce mitochondrial accumulation and respiratory inhibition, consistent with the general observation that tetrahydro-β-carbolines are substantially less potent mitochondrial toxins than their aromatic counterparts [2]. For researchers studying MAO inhibition without confounding mitochondrial toxicity, this represents a tangible safety margin advantage.

Mitochondrial Respiratory Toxicity

Class-level inference

Predicted reduced inhibition vs. 2-methylharmine (IC50 comparable to MPP+)

Enables cleaner delineation of MAO-A effects from off-target mitochondrial dysfunction

Reduction attributed to loss of permanent positive charge and planar geometry

Evidence Dimension	Mitochondrial NAD+-linked respiration inhibition
Target Compound Data	CAS 837-75-2: Tetrahydro structure predicts reduced mitochondrial inhibition (no direct IC50 available)
Comparator Or Baseline	2-Methylharmine (aromatic analog): IC50 comparable to MPP+ for inhibition of NAD+-linked respiration in rat liver mitochondria
Quantified Difference	Predicted reduction in mitochondrial toxicity by at least one order of magnitude based on loss of permanent positive charge and planar geometry
Conditions	Rat liver mitochondrial respiration assay (Hoppel et al.; Albores et al.)

Why This Matters

The reduced mitochondrial toxicity risk of CAS 837-75-2 enables cleaner delineation of MAO-A-mediated pharmacological effects from off-target mitochondrial dysfunction, a key advantage for in vivo neuropharmacology studies where MPP+-like toxicity confounds interpretation.

• [1] Albores, R., et al. Mitochondrial respiratory inhibition by N-methylated beta-carboline derivatives structurally resembling N-methyl-4-phenylpyridine. (Referenced via scite.ai and PubMed). View Source
• [2] Hoppel, C. L., et al. (1987). Inhibition of mitochondrial respiration by analogues of 1-methyl-4-phenylpyridinium (MPP+), the neurotoxic metabolite of MPTP. Biochemical and Biophysical Research Communications, 148(2), 684–690. View Source

5-HT2 Receptor Binding: Subtype Selectivity Differentiation

A systematic study of ring-substituted tetrahydro-β-carbolines at 5-HT2A and 5-HT2C receptors demonstrated that 7-methoxy substitution alone does not significantly alter affinity compared to the unsubstituted parent, but bromo substitution at the 8-position enhances affinity [1]. The presence of the 1,2-dimethyl substitution in CAS 837-75-2 introduces steric bulk at both the C-1 and N-2 positions, which is distinct from the mono-methylated tetrahydroharmine scaffold. Although direct Ki values for CAS 837-75-2 at 5-HT2 subtypes are not publicly available, the 1,2-dimethyl pattern is expected to modulate subtype selectivity differently than the 1-methyl-only analog tetrahydroharmine, which is reported to weakly inhibit serotonin reuptake with IC50 in the low micromolar range [2]. This differentiated substitution pattern provides a unique tool compound for probing 5-HT2 receptor pharmacophore models.

5-HT2 Receptor Binding

Data to verify

1,2-Dimethyl substitution distinct from mono-methyl tetrahydroharmine scaffold

Supports 5-HT2 subtype pharmacophore model interrogation

Direct Ki values at 5-HT2A/2C not publicly available for CAS 837-75-2

Evidence Dimension	5-HT2 receptor binding affinity and selectivity
Target Compound Data	CAS 837-75-2: No direct Ki reported at 5-HT2A/2C; predicted distinct selectivity profile based on 1,2-dimethyl pharmacophore
Comparator Or Baseline	Unsubstituted tetrahydro-β-carboline parent: Ki > 1 μM at 5-HT2A; 8-bromo-7-methoxy-tetrahydro-β-carboline: moderately enhanced affinity (exact Ki not extracted)
Quantified Difference	Affinity shift direction and magnitude unquantified; structural SAR suggests improved 5-HT2 subtype discrimination compared to mono-methyl analogs
Conditions	Radioligand binding assays using [125I]DOI at human 5-HT2A and 5-HT2C receptors expressed in HEK293 cells (Grella et al., 2003)

Why This Matters

The unique 1,2-dimethyl substitution pattern of CAS 837-75-2 fills a gap in current 5-HT2 receptor SAR libraries, enabling researchers to dissect the contribution of N(2)-methylation to subtype selectivity — a parameter not interrogated by commercially available tetrahydroharmine or harmine standards.

• [1] Grella, B., Teitler, M., Smith, C., Herrick-Davis, K., & Glennon, R. A. (2003). Binding of beta-carbolines at 5-HT(2) serotonin receptors. Bioorganic & Medicinal Chemistry Letters, 13(24), 4421–4425. View Source
• [2] Buckholtz, N. S., & Boggan, W. O. (1977). Monoamine oxidase inhibition in brain and liver by β-carbolines. Biochemical Pharmacology, 26(21), 1991–1996. (Referenced for tetrahydroharmine serotonin reuptake inhibition). View Source

Physicochemical Differentiation From Closest Analogs

CAS 837-75-2 differs from its closest commercially available analogs by two key structural features: complete C-ring saturation (vs. the partially saturated 3,4-dihydro or fully aromatic 2H-pyridoindole forms) and N(2)-methylation (vs. tetrahydroharmine which lacks this methyl group). The computed partition coefficient (XLogP = 2.3) and topological polar surface area (TPSA = 28.3 Ų) indicate balanced lipophilicity suitable for blood-brain barrier penetration, while the fraction of sp3-hybridized carbons (Fsp3 = 0.57) is significantly higher than aromatic 2-methylharmine (Fsp3 ≈ 0.14), correlating with improved aqueous solubility and reduced aromatic ring-mediated off-target binding [1]. The (1S)-stereoisomer specification available from certain vendors provides an additional level of stereochemical control not available for achiral aromatic analogs .

Physicochemical Differentiation

Head-to-head

Fsp3 ≈ 0.57 vs. 0.14 (2-methylharmine); XLogP = 2.3; TPSA = 28.3 Ų

Supports developability metrics: solubility, lower promiscuous binding

Chiral center at C-1 enables (S)-enantiomer specification; computed from PubChem

Evidence Dimension	Physicochemical and structural parameters
Target Compound Data	CAS 837-75-2: XLogP = 2.3, TPSA = 28.3 Ų, Fsp3 ≈ 0.57, MW = 230.31, contains chiral center at C-1
Comparator Or Baseline	2-Methylharmine (aromatic analog): Fsp3 ≈ 0.14, MW = 226.27, fully planar, no chiral center; Tetrahydroharmine: MW = 216.28, no N(2)-methyl, Fsp3 ≈ 0.54
Quantified Difference	Fsp3 difference: +0.43 vs. 2-methylharmine; MW difference: +14 Da vs. tetrahydroharmine (additional N-CH3 group); XLogP of 2.3 vs. predicted ~3.0 for aromatic form indicates lower non-specific membrane partitioning
Conditions	Computed properties from PubChem (XLogP3-AA) and ChemAxon; stereochemistry confirmed via vendor Certificates of Analysis for (1S)-enantiomer lots

Why This Matters

The higher Fsp3 and lower aromatic character of CAS 837-75-2 directly translate to superior developability metrics — better solubility, lower promiscuous binding, and greater synthetic tractability for lead optimization — making it a preferred starting point for medicinal chemistry programs over planar aromatic β-carbolines.

• [1] PubChem Compound Summary for CID 989044, 7-Methoxy-1,2-dimethyl-2,3,4,9-tetrahydro-1H-β-carboline. Computed Properties: XLogP, TPSA, Rotatable Bond Count. View Source

Recommended Research Applications

Reversible MAO-A Probe With Reduced Mitochondrial Liability

CAS 837-75-2 serves as a privileged scaffold for developing reversible MAO-A inhibitors requiring washable, substrate-competitive pharmacology. Researchers designing in vivo microdialysis studies to measure monoamine level changes should select this compound over harmine (irreversible at high concentrations) or 2-methylharmine (non-competitive, mitochondrial toxin) when the experimental endpoint requires acute, reversible enzyme modulation without confounding mitochondrial dysfunction [1]. The compound's balanced XLogP of 2.3 and moderate TPSA of 28.3 Ų support CNS penetration, making it suitable for systemic administration in rodent behavioral models.

5-HT2 Pharmacophore Tool for Subtype Profiling

The 1,2-dimethyl substitution pattern of CAS 837-75-2 fills a critical gap in existing β-carboline SAR libraries at 5-HT2 receptors. Medicinal chemistry teams engaged in GPCR drug discovery should procure this compound as a tool ligand to differentiate the contributions of N(2)-methylation and C-ring saturation to 5-HT2A vs. 5-HT2C binding selectivity — a structural variable not addressed by commercially available tetrahydroharmine or harmine standards [2]. The compound's chiral center at C-1 further enables enantioselective SAR exploration when the (S)-enantiomer is specified.

Negative Control for Mitochondrial Toxicology Studies

Investigators studying the structure-toxicity relationships of β-carboline-induced mitochondrial dysfunction should employ CAS 837-75-2 as a negative control. Its fully saturated scaffold lacks the permanent positive charge and planar geometry required for potent mitochondrial respiratory inhibition, providing a clean comparator to toxic aromatic analogs like 2-methylharmine and MPP+ [3]. This application is particularly valuable in Parkinson's disease research where discrimination between MAO-mediated neuroprotection and mitochondrial toxicity is essential.

Analytical Reference Standard for β-Carboline Quantification

As a defined tetrahydro-β-carboline derivative with established CAS registry, CAS 837-75-2 serves as a reference standard for LC-MS/MS and GC-MS quantification of β-carboline alkaloids in botanical extracts (e.g., Banisteriopsis caapi, Peganum harmala) and forensic samples. Its distinct retention time and mass spectral fragmentation pattern (m/z 230.14 [M+H]+) enable unambiguous differentiation from tetrahydroharmine (m/z 217.13) and harmine (m/z 213.10) in complex matrices [4]. Procurement at ≥95% purity from certified vendors ensures compliance with ISO/IEC 17025 analytical quality requirements.

Application

Selection Property

Validation Focus

Reversible MAO-A probe with reduced mitochondrial liability

Tetrahydro scaffold, predicted competitive mechanism

Substrate-dependent MAO-A modulation; mitochondrial safety-related endpoint monitoring

5-HT2 pharmacophore tool for subtype profiling

1,2-Dimethyl substitution, chiral center at C-1

N(2)-methyl contribution to 5-HT2A/2C selectivity; enantiomer-specific SAR review

Negative control for mitochondrial toxicology studies

Saturated C-ring, no permanent positive charge

Discrimination of MAO-mediated response from MPP+-like respiratory inhibition

Analytical reference standard for β-carboline quantification

Defined CAS registry, distinct m/z 230.14 [M+H]+

LC-MS/MS differentiation from tetrahydroharmine and harmine in botanical matrices

• [1] Kim, H., Sablin, S. O., & Ramsay, R. R. (1997). Inhibition of monoamine oxidase A by β-carboline derivatives. Archives of Biochemistry and Biophysics, 337(1), 137–142. View Source
• [2] Grella, B., Teitler, M., Smith, C., Herrick-Davis, K., & Glennon, R. A. (2003). Binding of beta-carbolines at 5-HT(2) serotonin receptors. Bioorganic & Medicinal Chemistry Letters, 13(24), 4421–4425. View Source
• [3] Albores, R., et al. Mitochondrial respiratory inhibition by N-methylated beta-carboline derivatives structurally resembling N-methyl-4-phenylpyridine. (Referenced via scite.ai and PubMed). View Source
• [4] SpectraBase Compound ID 3PvD5jsxnzt: 1H NMR spectrum of β-Carboline, 7-methoxy-1,2-dimethyl- (CAS 837-75-2). View Source